Cas no 87095-77-0 ((4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one)

• Product Name: (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one
• CAS No: 87095-77-0
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 2079568
• PubChem ID: 126592759
• Update Time: 2025-06-11

(4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one Chemical and Physical Properties

Names and Identifiers

• (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one
• 4,5-Didehydro-(5R,6E)-5-Hydroxy-1,7-diphenyl-6-hepten-3-one
• trans,trans-1,7-diphenyl-5-hydroxy-4,6-heptadien-3-one
• (4E,6E)-5-Hydroxy-1,7-diphenyl-4,6-heptadien-3-one (ACI)
• 4,6-Heptadien-3-one, 5-hydroxy-1,7-diphenyl-, (E,E)- (ZCI)
• 1,7-Diphenyl-5-hydroxy-4,6-hepten-3-one
• FS-8278
• AKOS040763406
• SCHEMBL18519308
• 87095-77-0
• 478313-96-1
• (4Z,6E)-5-Hydroxy-1,7-diphenylhepta-4,6-dien-3-one
• DA-69418

• Inchi： 1S/C19H18O2/c20-18(13-11-16-7-3-1-4-8-16)15-19(21)14-12-17-9-5-2-6-10-17/h1-11,13,15,20H,12,14H2/b13-11+,18-15+
• InChI Key： MJCANANSGRMBIC-COWYBJPUSA-N
• SMILES： C(C1C=CC=CC=1)CC(=O)/C=C(/O)\C=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.130679813g/mol
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one

Comprehensive Overview of (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one (CAS No. 87095-77-0)

The compound (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one (CAS No. 87095-77-0) is a unique organic molecule with a conjugated dienone structure, featuring hydroxyl and phenyl substituents. Its systematic name reflects its intricate chemical architecture, which includes a seven-carbon chain with alternating double bonds (4Z,6E configuration), a central hydroxyl group at position 5, and phenyl rings at positions 1 and 7. This structural complexity makes it a subject of interest in pharmaceutical research, natural product synthesis, and material science.

Recent studies highlight the potential of (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one in antioxidant applications, a topic gaining traction due to rising consumer demand for anti-aging and skin health solutions. Its conjugated system may contribute to free radical scavenging, aligning with trends in cosmeceutical innovation. Researchers are also exploring its role as a precursor for bioactive derivatives, particularly in the context of inflammatory response modulation—a hot topic in immunology and chronic disease management.

From a synthetic chemistry perspective, the compound’s stereoselective formation poses intriguing challenges. The (4Z,6E) configuration requires precise control during synthesis, often involving Wittig reactions or cross-aldol condensations. These methods are frequently searched in academic databases, reflecting their relevance to organic synthesis optimization. Additionally, the phenyl groups introduce steric hindrance, influencing reactivity patterns—a key consideration for catalysis design.

The spectroscopic characterization of CAS No. 87095-77-0 typically involves NMR (notably ¹H and ¹³C), IR, and mass spectrometry. Its UV-Vis spectrum often exhibits strong absorption in the 300–400 nm range due to the π-conjugated system, a feature leveraged in photophysical studies. Such data are critical for quality control in fine chemical production, a sector increasingly focused on sustainability and green chemistry principles.

Industrial interest in this compound intersects with flavor and fragrance development, where dienone structures contribute to aroma profiles. Its potential as a building block for heterocycles also resonates with drug discovery trends, particularly in scaffold diversification strategies. Notably, the hydroxyl group offers a handle for selective functionalization, a technique widely discussed in medicinal chemistry forums.

Environmental and toxicological profiles of (4Z,6E)-5-hydroxy-1,7-diphenyl-4,6-heptadien-3-one remain under investigation, with preliminary data suggesting moderate biodegradability. This aligns with growing regulatory emphasis on eco-friendly chemicals, a major search trend among industrial manufacturers. Computational modeling (QSAR) studies predict low bioaccumulation potential, supporting its use in benign-by-design formulations.

In summary, CAS No. 87095-77-0 exemplifies the convergence of structural elegance and multidisciplinary utility. Its applications span from therapeutic agent design to advanced material engineering, reflecting broader shifts toward molecularly targeted solutions in science and technology.